Cas no 6936-44-3 (2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol)

• Product Name: 2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol
• CAS No: 6936-44-3
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 973534
• PubChem ID: 228534
• Update Time: 2025-04-19

2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol
• 2-tert-butyl-6-[(dimethylamino)methyl]-4-propan-2-ylphenol
• 2-tert-butyl-6-((dimethylamino)methyl)-4-isopropylphenol
• AC1L5GAQ
• AC1Q79K5
• CTK5C9501
• NCI21518
• NCIStruc1_000528
• NCIStruc2_000611
• NSC21518
• NSC-21518
• SCHEMBL13038115
• NCGC00013276
• CHEMBL1437281
• DTXSID60281398
• NCGC00096395-01
• 6936-44-3
• NCI60_001796
• NCGC00013276-02
• CCG-38110

• Inchi： 1S/C16H27NO/c1-11(2)12-8-13(10-17(6)7)15(18)14(9-12)16(3,4)5/h8-9,11,18H,10H2,1-7H3
• InChI Key： GVUNWVGYJROCEX-UHFFFAOYSA-N
• SMILES： OC1=C(CN(C)C)C=C(C(C)C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 249.20941
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 3.87470